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Compound of Interest

Compound Name: 2-Aminopropan-2-ol

Cat. No.: B1621698 Get Quote

This guide provides essential safety and logistical information for the handling of 2-
Aminopropan-2-ol (also known as 1-amino-2-propanol or isopropanolamine). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals by outlining detailed operational and disposal plans.

Hazard Identification and Summary
2-Aminopropan-2-ol is a combustible liquid that poses several health risks.[1][2][3] It is

corrosive and can cause severe skin burns and serious eye damage.[1][3][4] Skin contact can

be harmful, and accidental ingestion may be detrimental to health.[4] Vapors and mists of this

chemical are extremely irritating to the eyes.[4]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[1]

H402: Harmful to aquatic life.

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-Aminopropan-2-ol.
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Property Value

Appearance Colorless liquid[5][6]

Odor Ammoniacal[5][6]

Melting Point -2 °C (28 °F)[7]

Boiling Point 160 °C (320 °F)[6]

Flash Point 71 °C (159.8 °F)[3][6]

Vapor Pressure 0.63 hPa at 25 °C[6]

Vapor Density 2.6 (vs air)[6]

Specific Gravity 0.954 - 0.973 g/cm³ at 20-25 °C[3][6]

Solubility in Water Soluble[6]

pH 11.3 (10g/l solution at 20°C)[6]

Operational Protocols
Adherence to the following protocols is mandatory for the safe handling and disposal of 2-
Aminopropan-2-ol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Body Part Required PPE
Specifications and
Guidelines

Eyes/Face

Tightly fitting safety goggles or

chemical splash-resistant

safety glasses with side

protection.[1][5]

A face shield may be

necessary for tasks with a high

risk of splashing.[1] Eyewash

stations should be readily

accessible.[3][4]

Skin/Hands
Chemical protective gloves

(e.g., PVC).[4]

Wear overalls and a PVC

apron.[4] For significant

exposure risks, a full PVC

protective suit may be

required.[4]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when vapors or

aerosols are generated or if

exposure limits are exceeded.

[2] Always handle in a well-

ventilated area or under a

chemical fume hood.[2][3][4]

Footwear
Safety footwear or rubber

gumboots.

Trousers or overalls should be

worn outside of boots to

prevent spills from entering.[4]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of 2-
Aminopropan-2-ol.
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Preparation

Handling

Post-Handling & Disposal

Emergency Response

1. Don Appropriate PPE

2. Ensure Proper Ventilation

3. Assemble Materials

4. Dispense Chemical Carefully

5. Avoid Inhalation and Contact

Spill/Leak6. Keep Containers Sealed Personal Exposure

7. Decontaminate Work Area

8. Dispose of Waste Properly

9. Doff and Clean/Dispose PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminopropan-2-ol.
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Step-by-Step Handling Protocol
Preparation:

Before handling, ensure you are wearing all required PPE as specified in the table above.

[1][5]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Confirm that an eyewash station and safety shower are unobstructed and accessible.[3][4]

Assemble all necessary equipment and reagents before starting work.

Handling:

Avoid all personal contact, including the inhalation of vapors.[4]

Do not eat, drink, or smoke in the handling area.[5][6]

Keep the container tightly closed when not in use.[5][7]

Take precautionary measures against static discharge.[5]

Use containers made of appropriate materials. Avoid brass, copper, aluminum, galvanized,

or tin-plated containers.[4]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4][5]

Store locked up and away from incompatible materials such as acids and oxidizing agents.

[1][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][5]

Emergency and Disposal Plans
Immediate and correct response to emergencies and proper disposal are critical for safety and

environmental protection.
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First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush with

plenty of water for at least 15 minutes.[4]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention from an

ophthalmologist.[5]

Skin Contact

Immediately remove all contaminated clothing,

including footwear.[4][5] Flush skin and hair with

large amounts of running water, using a safety

shower if available.[4] Continue flushing until

advised to stop by a poison center or doctor.[4]

Seek immediate medical attention.[5]

Inhalation

Move the individual to fresh air and keep them

warm and rested.[1][4][5] If breathing is difficult,

give oxygen.[1] Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting.[1][4] If the person is

conscious, have them rinse their mouth and

drink one or two glasses of water. Seek

immediate medical attention.[4][5]

Spill and Leak Procedures
Minor Spills:

Clean up all spills immediately.[4]

Avoid breathing vapors and contact with skin and eyes.[4]

Contain and absorb the spill with sand, earth, inert material, or vermiculite.[4]

Place the absorbed material into a suitable, labeled container for disposal.[1]

Major Spills:
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Evacuate personnel from the area and move upwind.[4]

Alert the appropriate emergency response team or fire brigade, informing them of the

location and nature of the hazard.[4]

Wear full-body protective clothing and a self-contained breathing apparatus.[4][5]

Prevent the spillage from entering drains or water courses by any means available.[4][5]

Disposal Protocol
2-Aminopropan-2-ol and its container must be disposed of as hazardous waste.[4]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[4]

Do not mix with other waste. Leave chemicals in their original containers for disposal.

Do not allow wash water from cleaning or process equipment to enter drains.[4] It may be

necessary to collect all wash water for treatment before disposal.[4]

If recycling or reuse is not possible, containers should be punctured to prevent re-use and

disposed of at an authorized landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminopropan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621698#personal-protective-equipment-for-
handling-2-aminopropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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